1-Piperidineacetic acid, 4-((4-amino-5-chloro-2-methoxybenzoyl)amino)-, monohydrochloride
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Overview
Description
AU-130 is a prokinetic drug which has been shown to accelerate small bowel and colonic transit in dogs.
Scientific Research Applications
Synthesis and Prokinetic Activities
1-Piperidineacetic acid derivatives, such as butyl 4-[(4-amino-5-chloro-2-methoxybenzoyl)amino]-1-piperidineacetate, have been studied for their gastrointestinal prokinetic activities. These compounds exhibit potent gastro- and colon-prokinetic activities by oral administration, highlighting their potential in gastrointestinal motility disorders (Sakaguchi et al., 2001).
Conformational Analysis
Detailed conformational analysis of 1-piperidineacetic acid has been conducted using X-ray diffraction, FTIR, and ab initio calculations. This research provides insights into the molecular structure and stability of the compound, essential for understanding its interaction with biological systems (Dega-Szafran et al., 2002).
Antimicrobial Activity
Studies have explored the synthesis and antimicrobial activity of various pyridine derivatives, including those related to 1-piperidineacetic acid. These derivatives show variable and modest activity against bacteria and fungi, indicating their potential in antimicrobial applications (Patel et al., 2011).
Crystal and Molecular Structures
The crystal and molecular structures of complexes involving 1-piperidineacetic acid have been studied extensively. Such studies are crucial for understanding the interaction of this compound with other molecules, which is significant for pharmaceutical and chemical applications (Dega-Szafran et al., 2007).
Serotonin Receptor Agonists
Benzamide derivatives with 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl) structures, closely related to 1-piperidineacetic acid, have been synthesized and evaluated as selective serotonin 4 receptor agonists. These compounds show promise in enhancing gastrointestinal motility and could be potential prokinetic agents (Sonda et al., 2004).
Properties
CAS No. |
145727-25-9 |
---|---|
Molecular Formula |
C15H21Cl2N3O4 |
Molecular Weight |
378.25 |
IUPAC Name |
1-Piperidineacetic acid, 4-((4-amino-5-chloro-2-methoxybenzoyl)amino)-, monohydrochloride |
InChI |
1S/C15H20ClN3O4.ClH/c1-23-13-7-12(17)11(16)6-10(13)15(22)18-9-2-4-19(5-3-9)8-14(20)21;/h6-7,9H,2-5,8,17H2,1H3,(H,18,22)(H,20,21);1H |
InChI Key |
LTIZRRWZHUEXPD-UHFFFAOYSA-N |
SMILES |
COc1cc(c(cc1C(=O)NC2CCN(CC2)CC(=O)O)Cl)N.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
AU-130 HCl, AU130 HCl, AU 130 HCl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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